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Compound of Interest

Compound Name: 2-(3-Fluorophenyl)thiophene

Cat. No.: B1344226 Get Quote

An In-depth Technical Guide on 2-(3-Fluorophenyl)thiophene

This guide provides an overview of the fundamental physicochemical properties of 2-(3-
Fluorophenyl)thiophene, a compound of interest to researchers and professionals in the

fields of chemical synthesis and drug development.

Core Molecular Data
The essential molecular characteristics of 2-(3-Fluorophenyl)thiophene are summarized

below. This information is critical for stoichiometric calculations, analytical characterization, and

interpretation of experimental results.

Property Value

Molecular Formula C₁₀H₇FS

Molecular Weight 178.23 g/mol

CAS Number 58861-49-7

The molecular formula, C₁₀H₇FS, precisely defines the elemental composition of the molecule.

[1][2][3] The molecular weight of 178.23 g/mol is a critical parameter for converting between

mass and moles in experimental protocols.[1][4] The unique CAS number, 58861-49-7, serves

as a universal identifier for this specific chemical substance.[1][2]
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Logical Relationship of Molecular Properties
The following diagram illustrates the hierarchical relationship between the compound's name,

its elemental composition (molecular formula), and its resulting molecular weight.

Figure 1. Molecular Property Hierarchy
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Figure 1. Relationship between Compound Name, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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